N-(1-(1-(2,3-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenoxypropanamide

• IUPAC Name: N-[2-[1-(2,3-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-2-phenoxypropanamide
• InChI: InChI=1S/C26H25N7O3/c1-15-9-8-12-21(17(15)3)32-23-20(14-27-32)25(35)30-26(29-23)33-22(13-16(2)31-33)28-24(34)18(4)36-19-10-6-5-7-11-19/h5-14,18H,1-4H3,(H,28,34)(H,29,30,35)
• InChI Key: KDYHCMIABFQCIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C(C)OC5=CC=CC=C5)C
• Molecular Formula: C26H25N7O3
• Molecular Weight: 483.5 g/mol

Description

“N-(1-(1-(2,3-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-2-phenoxypropanamide” is a complex organic compound. It contains a pyrazolo[3,4-d]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system. This core is considered a privileged structure in biologically active compounds and is a bioisostere of natural purine.

Synthesis Analysis

The synthesis of compounds with a pyrazolo[3,4-d]pyrimidine core has been done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. The reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include a Huisgen 1,3-dipolar cycloaddition reaction. This reaction is often used in the synthesis of heterocyclic compounds.

Future Directions

The pyrazolo[3,4-d]pyrimidine core is a privileged structure in medicinal chemistry, and many derivatives have shown promising biological activity. Future research could focus on exploring the biological activity of this specific compound and its potential applications in medicine.